Cas no 139548-99-5 (Benzoxazole, 4,7-difluoro-2-(iodomethyl)-)

• Product Name: Benzoxazole, 4,7-difluoro-2-(iodomethyl)-
• CAS No: 139548-99-5
• MF: C₈H₄F₂INO
• MW: 295.024741172791
• CID: 1274920
• Update Time: 2024-08-04

Benzoxazole, 4,7-difluoro-2-(iodomethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoxazole, 4,7-difluoro-2-(iodomethyl)-

• Inchi： 1S/C8H4F2INO/c9-4-1-2-5(10)8-7(4)12-6(3-11)13-8/h1-2H,3H2
• InChI Key： XSBVOSPBCLUWSX-UHFFFAOYSA-N
• SMILES： O1C2=C(F)C=CC(F)=C2N=C1CI

Computed Properties

• Exact Mass: 294.93012

Experimental Properties

• Density: 2.061±0.06 g/cm3(Predicted)
• Boiling Point: 286.5±30.0 °C(Predicted)
• PSA: 26.03
• pka: -2.57±0.30(Predicted)